Cas no 77987-52-1 (Apc kanamycin A)

• Product Name: Apc kanamycin A
• CAS No: 77987-52-1
• MF: C₂₂H₄₃N₅O₁₃
• MW: 585.602526903152
• CID: 565573
• Update Time: 2023-08-02

Apc kanamycin A Chemical and Physical Properties

Names and Identifiers

• 1-N-(3-aminopropoxycarbonyl)kanamycin A
• 4)]-N1-[(3-aminopro
• 4)]-N1-[(3-aminopropoxy)carbonyl]-2-deoxy- (9CI)
• Apc kanamycin A
• 3-Aminopropyl hydrogen {5-amino-2-[(3-amino-3-deoxyhexopyranosyl)oxy]-4-[(6-amino-6-deoxyhexopyranosyl)oxy]-3-hydroxycyclohexyl}carbonimidate
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-4))-N1-((3-aminopropoxy)carbonyl)-2-deoxy-

• Inchi： 1S/C22H43N5O13/c23-2-1-3-36-22(35)27-8-4-7(25)18(39-21-16(33)15(32)13(30)9(5-24)37-21)17(34)19(8)40-20-14(31)11(26)12(29)10(6-28)38-20/h7-21,28-34H,1-6,23-26H2,(H,27,35)/t7-,8+,9+,10+,11-,12+,13+,14+,15-,16+,17-,18+,19-,20+,21-/m0/s1
• InChI Key： ROQXNMABMHKEAF-CSZWFTGISA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@@H]1[C@H]([C@@H]([C@H](C[C@H]1NC(=O)OCCCN)N)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)O)O

Computed Properties

• Exact Mass: 585.285736
• Monoisotopic Mass: 585.285736
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 321

Experimental Properties

• Density: 1.57
• Boiling Point: 903.8°C at 760 mmHg
• Flash Point: 500.4°C
• Refractive Index: 1.646